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Compound of Interest

Compound Name: 4-Decyltetradecan-1-ol

Cat. No.: B047702 Get Quote

A comprehensive review of the available scientific and technical data for researchers,

scientists, and drug development professionals.

Introduction
4-Decyltetradecan-1-ol, with the Chemical Abstracts Service (CAS) number 123613-13-8, is a

long-chain primary alcohol. Its chemical structure consists of a tetradecanol backbone

substituted with a decyl group at the fourth carbon position. This structure imparts specific

physical and chemical properties that are of interest in various industrial and research

applications. This technical guide aims to provide a thorough overview of the currently available

data on 4-Decyltetradecan-1-ol, with a focus on its chemical and physical properties, potential

applications, and the current landscape of scientific research.

Chemical and Physical Properties
The fundamental properties of 4-Decyltetradecan-1-ol are summarized in the table below.

These data are compiled from various chemical supplier databases and provide a foundational

understanding of the compound's characteristics.
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Property Value Source

CAS Number 123613-13-8 N/A

Molecular Formula C₂₄H₅₀O [1]

Molecular Weight 354.65 g/mol [1]

Boiling Point 205-215 °C at 2.7 Torr [1]

Density 0.839 ± 0.06 g/cm³ [1]

Synonyms
4-Decyl-1-tetradecanol, 1-

Tetradecanol, 4-decyl-
[1]

Applications
Currently, the primary documented application for 4-Decyltetradecan-1-ol is as a surfactant in

the cosmetics industry[1]. Surfactants, or surface-active agents, are compounds that lower the

surface tension between two liquids, between a gas and a liquid, or between a liquid and a

solid. In cosmetics, they can function as detergents, wetting agents, emulsifiers, foaming

agents, and dispersants. The long alkyl chains of 4-Decyltetradecan-1-ol contribute to its

surfactant properties, making it suitable for use in various personal care products.

Synthesis and Experimental Protocols
Despite a comprehensive search of scientific literature, no specific, detailed experimental

protocols for the synthesis of 4-Decyltetradecan-1-ol (CAS 123613-13-8) are publicly

available at this time. General methods for the synthesis of long-chain branched alcohols may

be applicable, but specific reaction conditions, catalysts, and purification methods for this

particular isomer have not been published in peer-reviewed journals.

Similarly, there is a notable absence of published experimental studies detailing the use of 4-
Decyltetradecan-1-ol in biological or other research contexts. This lack of data prevents the

inclusion of detailed experimental methodologies in this guide.

Biological Activity and Signaling Pathways
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There is currently no available scientific literature describing the biological activity, mechanism

of action, or any associated signaling pathways for 4-Decyltetradecan-1-ol. Research into the

biological effects of this compound appears to be a nascent or as-yet-unexplored area.

Therefore, the creation of diagrams for signaling pathways or experimental workflows is not

possible based on the current body of scientific knowledge.

Future Research Directions
The limited availability of in-depth technical and scientific data on 4-Decyltetradecan-1-ol
highlights several opportunities for future research. Key areas for investigation could include:

Development and optimization of a synthetic route to produce high-purity 4-
Decyltetradecan-1-ol.

Detailed characterization of its physicochemical properties, including its critical micelle

concentration and other surfactant-related parameters.

Screening for biological activity, including but not limited to antimicrobial, anti-inflammatory,

or cytotoxic effects, which could open avenues for its use in drug development.

Toxicological studies to establish a comprehensive safety profile for its use in cosmetic and

potentially pharmaceutical applications.

Conclusion
4-Decyltetradecan-1-ol is a chemical compound with established use as a surfactant in the

cosmetics industry. However, there is a significant gap in the publicly available scientific

literature regarding its synthesis, detailed experimental applications, and biological effects. For

researchers, scientists, and drug development professionals, this compound represents an

area with considerable potential for novel investigation and discovery. The data presented in

this guide, while limited, provides a starting point for such future endeavors. It is important to

distinguish this compound from its isomers, such as 2-Decyl-1-tetradecanol, for which more

data may be available. As new research emerges, a more comprehensive understanding of 4-
Decyltetradecan-1-ol and its potential applications will undoubtedly be developed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/product/b047702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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